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Compound of Interest

Compound Name: Populoside

Cat. No.: B15290935

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This document provides essential logistical
and safety information for the proper disposal of populoside, a naturally occurring glycoside.

Populoside, also known as salicin benzoate, is a compound found in various species of
Populus trees.[1][2] While specific, comprehensive disposal guidelines for populoside are not
readily available, a conservative approach based on general principles of laboratory chemical
waste management is essential to ensure safety and regulatory compliance. This guide
outlines a step-by-step procedure for the proper disposal of populoside waste, grounded in
established safety protocols and regulations.

Chemical and Physical Properties of Populoside

A summary of the known chemical and physical properties of populoside is provided below.
This information is crucial for safe handling and for the correct classification of its waste stream.
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Property Value Source
Chemical Formula C22H24010 [3114]
Synonyms Populin, Salicin benzoate [1][2]
Appearance White needles [1]

Readily soluble in alcohol and

N hot water; sparingly soluble in
Solubility i ) [1]

cold water; almost insoluble in

ether.

Note: Detailed toxicity data (e.g., LD50) and environmental hazard information for populoside
are not readily available in the public domain. In the absence of this data, it is prudent to handle
populoside with care and to prevent its release into the environment.

Step-by-Step Disposal Procedures for Populoside

The following procedures are based on general laboratory chemical waste disposal regulations,
including the Resource Conservation and Recovery Act (RCRA) and guidelines from the
Occupational Safety and Health Administration (OSHA).[5][6]

1. Waste ldentification and Classification:

« Initial Assessment: Based on available data, pure populoside is not classified as a
hazardous waste according to the primary hazard characteristics (ignitability, corrosivity,
reactivity, toxicity) defined by the EPA. However, it is crucial to consider the following:

o Mixtures: If the populoside waste is mixed with other chemicals, the entire mixture must
be evaluated for hazardous characteristics. For instance, if dissolved in a flammable
solvent like ethanol, the waste would be classified as hazardous due to ignitability.[7]

o Institutional Policies: Your institution's Environmental Health and Safety (EHS) department
may have specific classifications for research chemicals, even if they are not explicitly
listed as hazardous by the EPA.
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Labeling: Immediately label any container used to collect populoside waste. The label
should clearly state "Populoside Waste" and include the chemical formula (C22H24010). If
mixed with other substances, list all components and their approximate percentages.

. Waste Segregation and Storage:

Segregation: Do not mix populoside waste with other waste streams unless they are known
to be compatible. Incompatible chemicals must be separated by physical barriers.[5]

Container Requirements:

o Use a container that is chemically compatible with populoside and any other components
of the waste mixture. Plastic containers are generally preferred for non-corrosive solids
and aqueous solutions.[7]

o The container must be in good condition, with a secure, leak-proof closure.[5][6]

o Do not fill containers to more than 90% of their capacity to allow for expansion and prevent
spills.[6]

Storage Location:

o Store waste in a designated Satellite Accumulation Area (SAA) at or near the point of
generation.[7][8]

o The SAA should be a well-ventilated area, away from sources of ignition and incompatible
materials.[5]

o Ensure secondary containment is used to prevent spills from reaching drains.[6]
. Waste Disposal:

Consult EHS: Before proceeding with disposal, contact your institution's Environmental
Health and Safety (EHS) department. They will provide specific guidance based on
institutional policies and local regulations.

Professional Disposal: All chemical waste, including populoside waste, must be disposed of
through a licensed hazardous waste vendor. Never dispose of populoside or any other
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laboratory chemical down the drain or in the regular trash.[5][7]

o Waste Pickup: Arrange for the pickup of your populoside waste with your EHS department
or the designated waste vendor. Ensure all containers are properly labeled and sealed
before pickup.

Experimental Protocols

While no specific experimental protocols for the disposal of populoside were found, a general
protocol for preparing non-hazardous solid chemical waste for disposal is as follows:

e Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses,

and nitrile gloves.

» Container Selection: Obtain a non-reactive waste container with a secure lid, appropriate for
the volume of waste. A high-density polyethylene (HDPE) container is a suitable choice for

solid populoside.

o Waste Transfer: Carefully transfer the solid populoside waste into the designated container
using a clean scoop or spatula. Minimize the creation of dust.

o Labeling: Affix a completed waste label to the container. The label must include:

[¢]

The words "Waste" or "Non-Hazardous Waste" (as directed by your EHS department).

o

The chemical name: "Populoside".

The chemical formula: C22H24010.

o

The date the waste was first added to the container.

[¢]

o

The name of the principal investigator or lab group.
o Secure Closure: Tightly seal the container lid.

o Storage: Place the sealed container in your lab's designated Satellite Accumulation Area.
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» Request Pickup: Follow your institution's procedure to request a waste pickup from the EHS
department.

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the overall workflow for the
proper disposal of populoside.

st vastemised i

Click to download full resolution via product page
Caption: Populoside Disposal Decision Workflow.

By adhering to these procedures and consulting with your institution's safety professionals, you
can ensure the safe and compliant disposal of populoside waste, fostering a secure laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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